Cas no 53123-88-9 (Rapamycin)
Rapamycin is a macrocyclic triene antibiotic with immunosuppressive and antiproliferative properties. Its key advantages lie in its ability to inhibit the mammalian target of rapamycin (mTOR) pathway, which can lead to reduced cell proliferation and activation of immune cells. This results in potential therapeutic applications for autoimmune diseases and cancer treatment.
Rapamycin structure
Product Name:Rapamycin
CAS No:53123-88-9
MF:C51H79NO13
MW:914.1719
MDL:MFCD00867594
CID:56354
PubChem ID:134812764
Update Time:2025-08-13
Rapamycin Chemical and Physical Properties
Names and Identifiers
-
- rapamycin from streptomyces*hygroscopicus
- 23,27-EPOXY-3H-PYRIDO(2,1-C)(1,4)OXAAZACYCLOHENTRIACONTINE
- AY 22989
- NSC-226080
- RAPA
- RAPAMUNE
- RAPAMYCIN
- RAPAMYCIN, STREPTOMYCES HYGROSCOPICUS
- RPM
- SIROLIMUS
- antibioticay22989
- sila9268a
- WYETH RAPAMYCIN, 1GM
- RAPAMYCIN 1GM
- RAPAMYCIN, STANDARD WITH MS, NMR RESULT
- Rapamicin
- Rapamicin(sirolimus )
- Rapamycin (AY 22989, Sirolimus, RAPA,NSC 226080, Rapamune®)
- Rapamycin (Sirolimus)
- Sirolimus solution
- Siroliums
-  
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine,AY 22989,Sirolimus
- Rapamycin from Streptomyces hygroscopicus
- Resorcinol
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine
- (-)-Rapamycin
- Rapammune
- sirolimusum
- Antibiotic AY 22989
- SILA 9268A
- W36ZG6FT64
- C51H79NO13
- DSSTox_CID_3582
- DSSTox_RID_77091
- DSSTox_GSID_23582
- Cypher
- Supralimus
- Wy 090217
- I 2190A
- I2190A
- SIIA 9268A
- AY-22989
- Centchroman
- BRD-K84937637-001-06-5
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- BRD-K84937637-001-04-0
- Rapamycin, VETRANAL(TM), analytical standard
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.0(4,9)]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- UNM-0000358684
- SIROLIMUS (USP-RS)
- S01XA23
- BiomolKI2_000084
- DTXSID5023582
- Z2568665260
- Human Blood - Sirolimus
- SIROLIMUS [WHO-DD]
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-ep
- NSC-2260804
- NCGC00021305-06
- SIROLIMUS [ORANGE BOOK]
- SIROLIMUS [MART.]
- AC-722
- CS-0063
- NCGC00021305-05
- 1fkb
- HSDB 7284
- L04AA10
- Q32089
- Rapamycin from Streptomyces hygroscopicus, >=95% (HPLC), powder
- DE-109
- Rapamycin (>85%)
- BRD-K89626439-001-01-0
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.04,9)hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone
- CS-0626126
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- AKOS015961618
- Fyarro (sirolimus albumin-bound particles)
- M02444
- 1pbk
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-4,9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-heptadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-223,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
- Npc-12g
- SIROLIMUS [USAN]
- DTXCID503582
- Q-201659
- Rapamycin Immunosuppressant Drug
- (9S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2R)-1-[(3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- HY-10219G
- SIROLIMUS [VANDF]
- SIROLIMUS [INN]
- SIROLIMUS (MART.)
- 9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,2
- I-2190A
- NSC226080
- NCGC00021305-07
- CCG-100684
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34 aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hex adecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydro xy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy- 6,8,12,14,20,26-hexamethyl-23,27-ep
- S1039
- HYFTOR
- AKOS015850976
- LCP-Siro
- 1,18-Dihydroxy-12-[2-(4-hydroxy-3-methoxy-cyclohexyl)-1-methyl-ethyl]-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-aza-tricyclo[30.3.1.0*4,9*]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone (Rapamycin)
- CHEBI:9168
- DB00877
- GTPL6031
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-((2R)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido(2,1-c)(1,4)oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- Rapamycin/Sirolimus
- SIROLIMUS [JAN]
- HMS3403F11
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(2R)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- SCHEMBL3463
- EVEROLIMUS IMPURITY A (EP IMPURITY)
- SM-88 COMPONENT SIROLIMUS
- HMS2089A21
- Sirolimus [USAN:INN:BAN]
- EX-A1044
- HY-10219
- HMS3884C03
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- QFJCIRLUMZQUOT-HPLJOQBZSA-N
- Rapamycin from Streptomyces hygroscopicus, Vetec(TM) reagent grade, >=95%
- Rapamycin (GMP)
- FYARRO
- (3 S ,6 R ,7 E ,9 R ,10 R ,12 R ,14 S ,15 E ,17 E , 19 E ,21 S ,23 S ,26 R ,27 R ,34a S )-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34, 34a-hexadecahydro-9,27-dihydroxy-3-
- UNII-W36ZG6FT64
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- WY-090217
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-((2S)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.0(4,9))hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- MS-R001
- 53123-88-9
- AS-11687
- EVEROLIMUS IMPURITY A [EP IMPURITY]
- SMR004701276
- NAB-RAPAMYCIN COMPONENT RAPAMYCIN
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro
- A-275
- RAPAMYCIN [MI]
- SIROLIMUS [EMA EPAR]
- SIROLIMUS [HSDB]
- MLS006010168
- CCRIS 9024
- R0097
- EC 610-965-5
- BDBM50064359
- Perceiva
- RAP
- SIROLIMUS [USP-RS]
- BDBM36609
- rapalimus
- Rapamycin,Sirolimus,Rapamune
- MFCD00867594
- BIDD:PXR0165
- NSC 226080
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine- 1,5,11,28,29(4H,6H,31H)-pentone, 9,10,12,13,14,21,22,23,24, 25,26,27,32,33,34,34a-hexadecahydro-9,27-dihydroxy- 3-[2-(4-hydroxy-3-methoxycyclohexyl)-1-methylethyl]- 10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-, [3S-[3R*[S* (1R*,3S*,4S*)],6S*,7E,9S*,10S*,12S*,14R*,15E,17E,19E,21R*, 23R*,26S*,27S*,34aR*]]-
- BRD-K84937637-001-11-5
- STL570275
- HY-10219GL
- BRD-K84937637-001-09-9
- BRD-K84937637-001-13-1
- Rapamycin (GMP Like)
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,
- CS-1010374
- Rapamycin (Sirolimus)?
- 24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypy
- Rapamycin
-
- MDL: MFCD00867594
- Inchi: 1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/b13-11+,16-12-,31-17+,35-25+/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46-,47+,51-/m1/s1
- InChI Key: QFJCIRLUMZQUOT-KADBNGAOSA-N
- SMILES: O(C([H])([H])[H])[C@@]1([H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([C@@]([H])(C([H])=C(C([H])([H])[H])[C@]([H])([C@]([H])(C([C@]([H])(C([H])([H])[H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C([H])C([H])=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@](C(C(N4C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]4([H])C(=O)O2)=O)=O)(O[H])O3)OC([H])([H])[H])=O)OC([H])([H])[H])O[H])C([H])([H])[H])=O)C1([H])[H])O[H] |c:35,66,70,t:62|
Computed Properties
- Exact Mass: 913.55500
- Monoisotopic Mass: 913.555142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 65
- Rotatable Bond Count: 6
- Complexity: 1760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: 6
- Topological Polar Surface Area: 195
- Molecular Weight: 914.2
Experimental Properties
- Color/Form: powder
- Density: 1.0352 (rough estimate)
- Melting Point: 183-194°C
- Boiling Point: 973°C at 760 mmHg
- Flash Point: 2℃(35.6℉)(lit.)
- Refractive Index: 1.5280 (estimate)
- Solubility: ethanol: soluble2MM
- Water Partition Coefficient: Soluble in DMSO at 50mg/ml or methanol at 25mg/mlSoluble in alcohol, dimethyl sulfoxide and dimethyl formamide. Insoluble in water.
- PSA: 195.43000
- LogP: 6.11850
- Merck: 8114
- Sensitiveness: Moisture Sensitive/Light Sensitive/Hygroscopic
- Specific Rotation: -58.2° (MeOH)
- Solubility: Insoluble in water
Rapamycin Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H371-H373
- Warning Statement: P260-P264-P270-P308+P311-P405-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: S22: do not breathe dust. S24/25: prevent skin and eye contact.
- Safety Instruction: S22-S24/25
- RTECS:VE6250000
-
Hazardous Material Identification:
- Toxicity:LD50 in mice (mg/kg): 600 i.p.; >2,500 orally (Vézina)
- Storage Condition:Powder -20°C 3 years 4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
- Safety Term:S22;S24/25
- Risk Phrases:R36/38
Rapamycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10219-10mg |
Rapamycin |
53123-88-9 | 99.94% | 10mg |
¥550 | 2025-04-16 | |
| MedChemExpress | HY-10219-25mg |
Rapamycin |
53123-88-9 | 99.94% | 25mg |
¥750 | 2025-04-16 | |
| MedChemExpress | HY-10219-50mg |
Rapamycin |
53123-88-9 | 99.94% | 50mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-10219-100mg |
Rapamycin |
53123-88-9 | 99.94% | 100mg |
¥1500 | 2025-04-16 | |
| MedChemExpress | HY-10219-200mg |
Rapamycin |
53123-88-9 | 99.94% | 200mg |
¥2400 | 2022-03-28 | |
| MedChemExpress | HY-10219-500mg |
Rapamycin |
53123-88-9 | 99.94% | 500mg |
¥3800 | 2025-04-16 | |
| MedChemExpress | HY-10219-1g |
Rapamycin |
53123-88-9 | 99.94% | 1g |
¥8800 | 2022-03-28 | |
| MedChemExpress | HY-10219-2g |
Rapamycin |
53123-88-9 | 99.94% | 2g |
¥16000 | 2022-03-28 | |
| MedChemExpress | HY-10219-5g |
Rapamycin |
53123-88-9 | 99.94% | 5g |
¥35000 | 2022-03-28 | |
| Fluorochem | M02444-50mg |
Rapamycin |
53123-88-9 | 98% | 50mg |
£45.00 | 2022-02-28 |
Rapamycin Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:53123-88-9)Rapamycin
Order Number:A851345
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:35
Price ($):709.0/1172.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:53123-88-9)Sirolimus
Order Number:LE5540;LE2456085;LE18711
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:53123-88-9)Rapamycin
Order Number:sfd915
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Rapamycin Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53123-88-9)Rapamycin
Purity:99%/99%
Quantity:5g/25g
Price ($):709.0/1172.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:53123-88-9)Sirolimus
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry